6-(1H-1,2,3,4-tetrazol-5-yl)-1,3-benzoxazol-2-amine
Overview
Description
6-(1H-1,2,3,4-tetrazol-5-yl)-1,3-benzoxazol-2-amine (also known as 6-TBA) is a heterocyclic aromatic compound that is widely used in scientific research. It is a highly versatile molecule with a wide range of applications in organic synthesis and medicinal chemistry. Due to its unique chemical structure, 6-TBA has the potential to be used in a variety of ways, including as a ligand for metal complexes, as a catalyst in organic synthesis, and as a drug target.
Scientific Research Applications
6-TBA has a wide range of scientific research applications. It has been used as a ligand for metal complexes, as a catalyst in organic synthesis, and as a drug target. It has also been used in the synthesis of a variety of organic compounds, such as amino acids, peptides, and small molecules. In addition, 6-TBA has been used in the synthesis of novel materials, such as organic nanotubes and nanowires.
Mechanism of Action
The mechanism of action of 6-TBA is not well understood. However, it is believed that the aromatic ring of 6-TBA binds to specific receptors in the body, resulting in a variety of biochemical and physiological effects. For example, 6-TBA has been shown to bind to the opioid receptor and the dopamine receptor, resulting in the inhibition of pain signals and the modulation of dopamine levels in the brain, respectively.
Biochemical and Physiological Effects
6-TBA has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the levels of dopamine in the brain, resulting in anti-depressant and anti-anxiety effects. It has also been shown to bind to the opioid receptor, resulting in the inhibition of pain signals. In addition, 6-TBA has been shown to have anti-inflammatory and anti-cancer effects.
Advantages and Limitations for Lab Experiments
The main advantages of using 6-TBA in lab experiments are its versatility and its low cost. 6-TBA can be used in a variety of ways, including as a ligand for metal complexes, as a catalyst in organic synthesis, and as a drug target. In addition, 6-TBA is relatively inexpensive compared to other compounds used in lab experiments.
The main limitation of using 6-TBA in lab experiments is its potential toxicity. 6-TBA is known to be toxic in high concentrations, and it should be handled with caution in the lab. In addition, 6-TBA is a highly reactive compound, and it should be stored in a cool, dry place away from light and heat.
Future Directions
As 6-TBA continues to be studied, there are a number of potential future directions for research. One potential direction is to further study the biochemical and physiological effects of 6-TBA. Another potential direction is to further study the potential toxicity of 6-TBA. In addition, further research could be done to develop more efficient methods for synthesizing 6-TBA. Finally, further research could be done to explore the potential applications of 6-TBA in materials science and drug design.
Synthesis Methods
6-TBA can be synthesized in several ways, including the traditional multi-step synthesis method and the more modern microwave-assisted synthesis method. The traditional multi-step synthesis method involves the use of a Grignard reaction to form the tetrazole ring, followed by a nucleophilic substitution reaction to form the benzoxazole ring. The microwave-assisted synthesis method involves the use of microwave irradiation to form the tetrazole ring and then a nucleophilic substitution reaction to form the benzoxazole ring. Both methods have been used successfully to synthesize 6-TBA with high yields.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-(1H-1,2,3,4-tetrazol-5-yl)-1,3-benzoxazol-2-amine involves the reaction of 2-aminophenol with 5-chloro-1H-1,2,3,4-tetrazole in the presence of a base to form 6-(1H-1,2,3,4-tetrazol-5-yl)-1,3-benzoxazol-2-ol, which is then converted to the desired amine product using a reducing agent.", "Starting Materials": [ { "name": "2-aminophenol", "amount": "1 equivalent" }, { "name": "5-chloro-1H-1,2,3,4-tetrazole", "amount": "1 equivalent" }, { "name": "base (e.g. potassium carbonate)", "amount": "1.5 equivalents" }, { "name": "reducing agent (e.g. sodium borohydride)", "amount": "1 equivalent" }, { "name": "solvent (e.g. DMF or DMSO)", "amount": "as needed" } ], "Reaction": [ { "step": "Add 2-aminophenol and 5-chloro-1H-1,2,3,4-tetrazole to a reaction vessel containing the base and solvent.", "conditions": "Stir at room temperature for several hours until the reaction is complete." }, { "step": "Filter the reaction mixture to remove any insoluble material.", "conditions": "N/A" }, { "step": "Add the reducing agent to the filtrate and stir at room temperature for several hours.", "conditions": "Protect from moisture and air." }, { "step": "Acidify the reaction mixture with hydrochloric acid to pH 2-3.", "conditions": "N/A" }, { "step": "Extract the product with a suitable organic solvent (e.g. ethyl acetate).", "conditions": "N/A" }, { "step": "Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the desired product as a solid.", "conditions": "Protect from moisture and air." } ] } | |
| 2742652-65-7 | |
Molecular Formula |
C8H6N6O |
Molecular Weight |
202.2 |
Purity |
93 |
Origin of Product |
United States |
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